Cas no 79109-69-6 (2,5-Bis(Trimethylsilyl)EthynylThiophene)

2,5-Bis(Trimethylsilyl)EthynylThiophene structure

79109-69-6 structure

Product Name:2,5-Bis(Trimethylsilyl)EthynylThiophene

CAS No:79109-69-6

MF:C₁₄H₂₀SSi₂

MW:276.544604301453

MDL:MFCD18207392

CID:3048491

PubChem ID:253660204

Update Time:2024-10-27

2,5-Bis(Trimethylsilyl)EthynylThiophene Chemical and Physical Properties

Names and Identifiers

- 2,5-Bis[(trimethylsilyl)ethynyl]thiophene
- 2,5-bis[2-(trimethylsilyl)ethynyl]thiophene
- 2,5-bis(trimethylsilylethynyl)thiophene
- RAPGDWBCCYLGCE-UHFFFAOYSA-N
- B4240
- 2,5-Bis[2-(trimethylsilyl)ethynyl]thiophene (ACI)
- Silane, (2,5-thiophenediyldi-2,1-ethynediyl)bis[trimethyl- (9CI)
- 2,5-Bis(2-trimethylsilylethynyl)thiophene
- 2,5-Bis(Trimethylsilyl)EthynylThiophene
- CS-0181826
- MFCD18207392
- 2,5-Bis((trimethylsilyl)ethynyl)thiophene
- AS-83299
- trimethyl-[2-[5-(2-trimethylsilylethynyl)thiophen-2-yl]ethynyl]silane
- T71339
- TRIMETHYL(2-{5-[2-(TRIMETHYLSILYL)ETHYNYL]THIOPHEN-2-YL}ETHYNYL)SILANE
- C14H20SSi2
- A1-13413
- 79109-69-6
- SCHEMBL361289
- MDL： MFCD18207392
- Inchi： 1S/C14H20SSi2/c1-16(2,3)11-9-13-7-8-14(15-13)10-12-17(4,5)6/h7-8H,1-6H3
- InChI Key： RAPGDWBCCYLGCE-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(C#C[Si](C)(C)C)S1)#C[Si](C)(C)C

Computed Properties

Exact Mass: 276.08200
Monoisotopic Mass: 276.08242488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.2

Experimental Properties

Melting Point: 80.0 to 84.0 deg-C
PSA: 28.24000
LogP: 4.20590
λmax: 331(CHCl3)(lit.)

2,5-Bis(Trimethylsilyl)EthynylThiophene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,5-Bis(Trimethylsilyl)EthynylThiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B151833-1G	2,5-Bis(Trimethylsilyl)EthynylThiophene	79109-69-6	>96.0%(GC)	1g	¥1280.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B151833-200mg	2,5-Bis(Trimethylsilyl)EthynylThiophene	79109-69-6	>96.0%(GC)	200mg	¥342.90	2023-09-04
TRC	B594538-50mg	2,5-Bis[(Trimethylsilyl)Ethynyl]Thiophene	79109-69-6		50mg	$ 50.00	2022-06-07
TRC	B594538-100mg	2,5-Bis[(Trimethylsilyl)Ethynyl]Thiophene	79109-69-6		100mg	$ 70.00	2022-06-07
TRC	B594538-500mg	2,5-Bis[(Trimethylsilyl)Ethynyl]Thiophene	79109-69-6		500mg	$ 295.00	2022-06-07
abcr	AB474016-1 g	2,5-Bis[(trimethylsilyl)ethynyl]thiophene, 96%; .	79109-69-6	96%	1g	€184.30	2023-04-21
abcr	AB474016-5 g	2,5-Bis[(trimethylsilyl)ethynyl]thiophene, 96%; .	79109-69-6	96%	5g	€589.30	2023-04-21
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4240-1G	2,5-Bis[(trimethylsilyl)ethynyl]thiophene	79109-69-6	>96.0%(GC)	1g	¥950.00	2024-04-15
eNovation Chemicals LLC	Y1239298-250mg	2,5-Bis[(triMethylsilyl)ethynyl]thiophene	79109-69-6	98%	250mg	$90	2024-06-06
eNovation Chemicals LLC	Y1239298-1g	2,5-Bis[(triMethylsilyl)ethynyl]thiophene	79109-69-6	98%	1g	$175	2024-06-06

2,5-Bis(Trimethylsilyl)EthynylThiophene Production Method

Production Method 1

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: Copper , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 4 h, 45 °C

Reference

Synthesis and electronic properties of 5,5''-diacceptor substituted terthiophenes

Breuer, Natascha; Mueller, Thomas J. J., Dyes and Pigments, 2018, 149, 676-685

Production Method 2

625-88-7

1066-54-2

79109-69-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 12 h, rt

Reference

Regioselective Alkyne Polyhydrosilylation: Synthesis and Photonic Properties of Poly(silylenevinylene)s

Lu, Ping; Lam, Jacky W. Y.; Liu, Jianzhao; Jim, Cathy K. W.; Yuan, Wangzhang; et al, Macromolecules (Washington, 2011, 44(15), 5977-5986

Production Method 3

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Triethylamine

Reference

Synthesis, structures and comparative electrochemical study of 2,5-bis(trimethylsilylethynyl)thiophene coordinated cobalt carbonyl units

Arnanz, Avelina; Marcos, Maria-Luisa; Moreno, Consuelo; Farrar, David H.; Lough, Allan J.; et al, Journal of Organometallic Chemistry, 2004, 689(20), 3218-3231

Production Method 4

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Dichloromethane , Triethylamine ; 5 min, 25 °C
1.2 12 h, 25 °C

Reference

Role of Substituents at 3-position of Thienylethynyl Spacer on Electronic Properties in Diruthenium(II) Organometallic Wire-like Complexes

Roy, Sourav Saha; Chowdhury, Sabyasachi Roy; Mishra, Sabyashachi; Patra, Sanjib K., Chemistry - An Asian Journal, 2020, 15(20), 3304-3313

Production Method 5

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 24 h, 60 °C

Reference

Experimental and theoretical studies of charge delocalization in biruthenium-alkynyl complexes bridged by thiophenes

Ou, Ya-Ping; Xia, Jianlong; Zhang, Jing; Xu, Meng; Yin, Jun; et al, Chemistry - An Asian Journal, 2013, 8(9), 2023-2032

Production Method 6

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 10 h, 60 °C

Reference

Electronic Structures of Divinylchalcogenophene-Bridged Biruthenium Complexes: Exploring Trends from O to Te

Liu, Wen-Xia; Yan, Feng; Qian, Shu-Li; Ye, Jin-Yu; Liu, Xu; et al, European Journal of Inorganic Chemistry, 2017, 2017(43), 5015-5026

Production Method 7

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Diisopropylamine , Triphenylphosphine Catalysts: Copper diacetate monohydrate , Bis(benzonitrile)dichloropalladium

Reference

Synthesis of high carbon materials from acetylenic precursors. Preparation of aromatic monomers bearing multiple ethynyl groups

Neenan, Thomas X.; Whitesides, George M., Journal of Organic Chemistry, 1988, 53(11), 2489-96

Production Method 8

625-88-7

1066-54-2

79109-69-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 13 h, 40 °C

Reference

New liquid crystals derived from thiophene connected to the 1,2,3-triazole heterocycle

Girotto, Edivandro; Bechtold, Ivan H.; Gallardo, Hugo, Liquid Crystals, 2015, 42(12), 1798-1807

Production Method 9

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2 d, rt

Reference

The synthesis of π-electron molecular rods with a thiophene or thieno[3,2-b]thiophene core unit and sulfur alligator clips

Seidler, Arnost; Svoboda, Jiri; Dekoj, Vaclav; Chocholousova, Jana Vacek; Vacek, Jaroslav; et al, Tetrahedron Letters, 2013, 54(22), 2795-2798

Production Method 10

3141-27-3

467220-34-4

79109-69-6

Reaction Conditions

1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Palladium-Catalyzed Cross-Alkynylation of Aryl Bromides by Sodium Tetraalkynylaluminates

Gelman, Dmitri; Tsvelikhovsky, Dmitry; Molander, Gary A.; Blum, Jochanan, Journal of Organic Chemistry, 2002, 67(18), 6287-6290

Production Method 11

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; rt; 3 d, rt

Reference

Rapid and Effective Inactivation of SARS-CoV-2 with a Cationic Conjugated Oligomer with Visible Light: Studies of Antiviral Activity in Solutions and on Supports

Kaya, Kemal; Khalil, Mohammed; Fetrow, Benjamin; Fritz, Hugh; Jagadesan, Pradeepkumar; et al, ACS Applied Materials & Interfaces, 2022, 14(4), 4892-4898

Production Method 12

625-88-7

1066-54-2

79109-69-6

Reaction Conditions

1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 24 h, rt

Reference

Intrachain Triplet Energy Transfer in Platinum-Acetylide Copolymers

Schanze, Kirk S.; Silverman, Eric E.; Zhao, Xiaoming, Journal of Physical Chemistry B, 2005, 109(39), 18451-18459

Production Method 13

250643-77-7

3141-27-3

79109-69-6

Reaction Conditions

1.1 Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran ; 2 - 4 h, reflux
1.2 Reagents: Methanol

Reference

New synthetic applications of indium organometallics in cross-coupling reactions

Pena, Miguel A.; Sestelo, Jose Perez; Sarandeses, Luis A., Synthesis, 2005, (3), 485-492

Production Method 14

250643-77-7

3141-27-3

79109-69-6

Reaction Conditions

1.1 Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran ; 1 - 7 h, reflux

Reference

Multifold and sequential cross-coupling reactions with indium organometallics

Pena, Miguel A.; Perez, Ignacio; Sestelo, Jose Perez; Sarandeses, Luis A., Chemical Communications (Cambridge, 2002, (19), 2246-2247

Production Method 15

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Piperidine Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Microporous conjugated polymers via homopolymerization of 2,5-diethynylthiophene

Bondarev, Dmitrij; Sivkova, Radoslava; Suly, Pavol; Polaskova, Martina; Krejci, Ondrej; et al, European Polymer Journal, 2017, 92, 213-219

Production Method 16

1066-54-2

3141-27-3

79109-69-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 4 h, 70 °C

Reference

Butterfly-Like Triarylamines with High Hole Mobility and On/Off Ratio in Bottom-Gated OFETs

Devibala, Panneerselvam; Balambiga, Balu; Mohamed Imran, Predhanekar; Bhuvanesh, Nattamai S. P.; Nagarajan, Samuthira, Chemistry - A European Journal, 2021, 27(62), 15375-15381

Production Method 17

625-88-7

1066-54-2

79109-69-6

Reaction Conditions

1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Diethylamine ; 12 h, rt

Reference

Radical Ion States of Platinum Acetylide Oligomers

Cardolaccia, Thomas; Funston, Alison M.; Kose, M. Erkan; Keller, Julia M.; Miller, John R.; et al, Journal of Physical Chemistry B, 2007, 111(37), 10871-10880